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Compound of Interest

Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797 Get Quote

An In-depth Technical Guide to the Chemical Properties of Adipoyl-d8 chloride For

Researchers, Scientists, and Drug Development Professionals

Adipoyl-d8 chloride (CAS No. 284487-62-3), the deuterated isotopologue of adipoyl chloride,

is a specialized research chemical. Its primary utility lies in its application as an internal

standard for mass spectrometry-based analyses and in mechanistic studies where kinetic

isotope effects are investigated. This guide provides a comprehensive overview of its chemical

properties, experimental protocols for safe handling, and logical diagrams illustrating its

synthesis and key reactions.

While specific data for the deuterated form is presented, much of the reactivity and safety

information is derived from its well-documented non-deuterated analogue, adipoyl chloride

(CAS No. 111-50-2), as their chemical behaviors are nearly identical.

Core Chemical and Physical Properties
Adipoyl-d8 chloride is a bifunctional acyl chloride, characterized by two highly reactive

carbonyl-chloride groups on a deuterated six-carbon backbone.[1] This structure dictates its

high reactivity, particularly as a crosslinking agent and a monomer in polymerization reactions.

Data Presentation: Physicochemical Properties
The quantitative properties of Adipoyl-d8 chloride are summarized below. Data for the more

common, non-deuterated Adipoyl chloride is included for comparison.
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Property Adipoyl-d8 chloride Adipoyl chloride

CAS Number 284487-62-3 111-50-2

Molecular Formula C₆D₈Cl₂O₂ C₆H₈Cl₂O₂

Molecular Weight 191.08 g/mol 183.03 g/mol [2]

Appearance -
Colorless to light yellow/brown

liquid[1][2]

Boiling Point 105-107 °C (at 2 mmHg)
96-116 °C (at 2-10 mmHg)[2]

[3]

Density 1.313 g/mL at 25°C ~1.25 g/mL at 20-25°C[2]

Flash Point - 72 - 110 °C[2]

Solubility Reacts with water
Reacts violently with water[1]

[2]

Reactivity and Stability
Reactivity: The presence of two acyl chloride functional groups makes Adipoyl-d8 chloride
highly reactive.[1]

Reaction with Water: It reacts violently and exothermically with water and moisture to

hydrolyze into adipic acid-d8 and hydrochloric acid (HCl) gas.[1][4] This reaction is

hazardous and necessitates handling under anhydrous conditions.

Reaction with Nucleophiles: It readily reacts with nucleophiles such as alcohols (to form

esters), amines (to form amides), and alkalis.[1][2] Its reaction with diamines is the basis for

the synthesis of polyamides like Nylon 6,6.[1][5]

Corrosivity: It is corrosive to many metals, especially in the presence of moisture.

Stability:

Adipoyl-d8 chloride is stable when stored under normal, dry conditions.[2]
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It is sensitive to heat and moisture. The shelf life is described as poor, emphasizing the need

for a cool, dry storage environment.[2]

Incompatibilities: It is incompatible with water, moisture, strong oxidizing agents, strong

bases (alkalis), alcohols, and amines.[1][2][6]

Hazardous Decomposition: When heated to decomposition, it can emit toxic and corrosive

fumes, including hydrogen chloride, carbon monoxide, carbon dioxide, and potentially

phosgene.[2][6]

Mandatory Visualizations
Synthesis of Adipoyl Chloride
The most common laboratory and industrial synthesis of adipoyl chloride involves the reaction

of adipic acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or phosgene (COCl₂).

[1][5][7]
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Caption: General synthesis pathway for Adipoyl Chloride.
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Key Reaction: Polyamide Formation (Nylon 6,6)
A primary application of adipoyl chloride is in step-growth polymerization. Its reaction with a

diamine, such as 1,6-hexanediamine, forms a polyamide. This specific reaction produces Nylon

6,6.[4][5][8]

Key Reaction: Polyamide (Nylon 6,6) Formation

Monomers

Adipoyl Chloride

Step-Growth
Polymerization

1,6-Hexamethylenediamine

Polyamide (Nylon 6,6) HCl (byproduct)
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Caption: Reaction of Adipoyl Chloride to form a polyamide.

Experimental Workflow: Spill Response Protocol
Safe handling of Adipoyl-d8 chloride requires a clear protocol for accidental releases. The

following workflow is based on standard safety data sheet recommendations.[2][9][10][11]
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Experimental Workflow: Spill Response Protocol
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Caption: Logical workflow for responding to a chemical spill.
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Experimental Protocols
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

Adipoyl-d8 chloride.

Handling
Ventilation: Always handle in a well-ventilated area, preferably inside a chemical fume hood.

[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash

goggles, a face shield, chemical-resistant gloves (e.g., nitrile), and a lab apron or protective

suit.[2][10][12] A NIOSH-approved respirator with an acid/organic cartridge may be

necessary if airborne concentrations are high or ventilation is inadequate.[2]

General Practices: Avoid all personal contact, including inhalation of vapors.[9] Do not eat,

drink, or smoke in the handling area. Wash hands thoroughly after handling. Keep the

container tightly closed when not in use.[2][9]

Water Avoidance: Crucially, prevent any contact with water or moisture to avoid a violent

reaction and the release of HCl gas.[6][9]

Storage
Conditions: Store in a cool, dry, well-ventilated, and secured area away from incompatible

substances.[2][11] A dedicated corrosives cabinet is recommended.[2]

Container: Keep the container tightly sealed to protect from moisture.[10][11] Storing under

an inert gas like nitrogen or argon is also advised.[1][11]

Incompatibilities: Segregate from water, moisture, alcohols, bases, and oxidizing agents.[2]

Spill and Fire Response
Spills: In case of a spill, evacuate the area.[10] Wearing full PPE, contain the spill with an

inert, dry absorbent material like sand or vermiculite.[2] Do not use water.[9] Collect the

material into a sealed, labeled container for hazardous waste disposal.[2][10]
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Fire: The material is a combustible liquid. For fires, use dry chemical, sand, or alcohol-

resistant foam extinguishers.[2] DO NOT use water, as it will react violently.[9] Firefighters

should wear full protective gear, including a self-contained breathing apparatus (SCBA).[2]

Applications in Research and Drug Development
Adipoyl chloride and its deuterated analogue are valuable reagents in several areas of

research:

Polymer Chemistry: It is a fundamental monomer for creating high-performance polymers,

including polyamides and polyesters.[3][13] These polymers are explored for applications in

drug delivery systems, tissue engineering, and medical implants due to their potential for

biocompatibility and biodegradability.[4][13]

Crosslinking Agent: Its bifunctional nature makes it an effective crosslinking agent for

creating hydrogels.[4][14] These stimuli-responsive hydrogels are being investigated for

controlled drug release applications.[14][15]

Pharmaceutical Synthesis: Adipoyl chloride serves as a chemical intermediate in the

synthesis of various pharmaceutical compounds and complex organic molecules.[3][4]

Isotopic Labeling: As Adipoyl-d8 chloride, it is used as an internal standard in quantitative

analysis and to probe reaction mechanisms where distinguishing between molecules of the

same structure is necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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